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Compound of Interest

Compound Name: UBP296

Cat. No.: B1662302

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals are paramount to ensuring a safe and compliant work
environment. This guide provides essential, immediate safety and logistical information for the
proper disposal of UBP296, a potent and selective kainate receptor antagonist used in
neuroscience research. Adherence to these procedures is critical for minimizing environmental
impact and protecting laboratory personnel.

Understanding UBP296: Key Chemical Properties

A summary of the key quantitative data for UBP296 is presented below, offering a quick
reference for researchers.

Property Value Reference
CAS Number 745055-86-1 [1][2]
Molecular Formula C15H15N306 [2]
Molecular Weight 333.3 g/mol [2]

Soluble to 10 mM in leq.
Solubility NaOH with gentle warming and
to 10 mM in DMSO.

Storage Store at room temperature.
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UBP296 Disposal Workflow

The following diagram outlines the decision-making process and necessary steps for the
proper disposal of UBP296.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of UBP296 waste.

Detailed Experimental Protocol for UBP296 Disposal

The following step-by-step procedure should be followed for the disposal of UBP296. Crucially,
it is imperative to obtain the Safety Data Sheet (SDS) from the supplier of UBP296 for specific
handling and disposal instructions, as the information provided here is based on general
laboratory safety principles for research chemicals of unknown toxicity.

Step 1: Personal Protective Equipment (PPE)

Before handling UBP296 waste, ensure you are wearing appropriate personal protective
equipment (PPE), including:

o Safety goggles
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o Chemical-resistant gloves (e.g., nitrile)

e Alab coat

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is essential to prevent dangerous reactions.
e Unused or Expired UBP296:

o If the UBP296 is in its original, unopened container, it should be disposed of as hazardous
chemical waste.

o If the container has been opened, ensure the cap is tightly sealed. Place it in a secondary
container for added security.

e Contaminated Materials:

o Solid waste contaminated with UBP296 (e.g., gloves, weighing paper, pipette tips) should
be collected in a designated, leak-proof hazardous waste container.

o Liquid waste containing UBP296 (e.g., solutions) should be collected in a separate, clearly
labeled, and chemically compatible hazardous waste container. Do not mix with other
waste streams unless compatibility is confirmed.

o Empty Containers:

o An empty container that held UBP296 should be triple-rinsed with a suitable solvent (e.g.,
the solvent used to dissolve the UBP296, or another appropriate solvent).

o The rinsate from this process must be collected and treated as hazardous liquid waste.

o After triple-rinsing, the original label on the container should be defaced or removed, and
the container can then typically be disposed of as regular laboratory glass or plastic waste.

Step 3: Labeling of Waste Containers
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All containers used for the collection of UBP296 waste must be clearly and accurately labeled.
The label should include:

The words "Hazardous Waste"

e The full chemical name: "(RS)-1-(2-Amino-2-carboxyethyl)-3-(2-carboxybenzyl)pyrimidine-
2,4-dione" or "UBP296"

e The date the waste was first added to the container

e The primary hazard(s) associated with the chemical (as a precaution, assume it is toxic and
an irritant until an SDS is consulted)

Step 4: Storage of Chemical Waste

Designate a specific, well-ventilated area within the laboratory as a satellite accumulation area
for hazardous waste.

e Store the sealed and labeled UBP296 waste containers in this area.

o Ensure that incompatible waste types are segregated to prevent accidental mixing.

Step 5: Final Disposal

The final disposal of hazardous chemical waste must be conducted through your institution's
Environmental Health and Safety (EHS) office or a certified hazardous waste disposal
contractor.

» Follow your institution's specific procedures for requesting a chemical waste pickup.
e Do not attempt to dispose of UBP296 down the drain or in the regular trash.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure
compliance with environmental regulations. Always prioritize obtaining and reviewing the
specific Safety Data Sheet for any chemical before use and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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